Cas no 1797096-59-3 (8-Azabicyclo[3.2.1]oct-2-en-8-yl(3,5-dimethyl-4-isoxazolyl)methanone)

• Product Name: 8-Azabicyclo[3.2.1]oct-2-en-8-yl(3,5-dimethyl-4-isoxazolyl)methanone
• CAS No: 1797096-59-3
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 5371308
• Update Time: 2025-10-27

8-Azabicyclo[3.2.1]oct-2-en-8-yl(3,5-dimethyl-4-isoxazolyl)methanone Chemical and Physical Properties

Names and Identifiers

• 8-Azabicyclo[3.2.1]oct-2-en-8-yl(3,5-dimethyl-4-isoxazolyl)methanone

• Inchi： 1S/C13H16N2O2/c1-8-12(9(2)17-14-8)13(16)15-10-4-3-5-11(15)7-6-10/h3-4,10-11H,5-7H2,1-2H3
• InChI Key： JGUCPCGASYMIFB-UHFFFAOYSA-N
• SMILES： C(N1C2CCC1C=CC2)(C1=C(C)ON=C1C)=O

Experimental Properties

• Density: 1.204±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 420.6±45.0 °C(Predicted)
• pka: -2.10±0.20(Predicted)

Additional information on 8-Azabicyclo[3.2.1]oct-2-en-8-yl(3,5-dimethyl-4-isoxazolyl)methanone

Professional Introduction to Compound with CAS No. 1797096-59-3 and Product Name: 8-Azabicyclo[3.2.1]oct-2-en-8-yl(3,5-dimethyl-4-isoxazolyl)methanone

The compound with the CAS number 1797096-59-3 and the product name 8-Azabicyclo[3.2.1]oct-2-en-8-yl(3,5-dimethyl-4-isoxazolyl)methanone represents a significant advancement in the field of medicinal chemistry, particularly in the design and synthesis of novel bioactive molecules. This compound belongs to a class of heterocyclic structures that have garnered considerable attention due to their potential pharmacological properties. The intricate architecture of 8-Azabicyclo[3.2.1]oct-2-en-8-yl(3,5-dimethyl-4-isoxazolyl)methanone, featuring a fused bicyclic system with an azabenzene core and an isoxazole moiety, makes it a promising candidate for further exploration in drug discovery.

Recent research in the area of heterocyclic chemistry has highlighted the importance of such multifunctional scaffolds in developing therapeutic agents. The presence of both the 8-Azabicyclo[3.2.1]oct-2-enyl and (3,5-dimethyl-4-isoxazolyl)methanone groups imparts unique electronic and steric properties to the molecule, which can be leveraged to modulate its interactions with biological targets. This compound has been studied for its potential applications in various therapeutic domains, including anti-inflammatory, antimicrobial, and anticancer activities.

In particular, the isoxazole ring is a well-known pharmacophore that has been extensively explored in medicinal chemistry due to its ability to engage in hydrogen bonding and hydrophobic interactions with biological macromolecules. The substitution pattern on the isoxazole ring, specifically the 3,5-dimethyl group, further enhances its binding affinity by optimizing its spatial orientation within the target site. This structural feature has been demonstrated to improve drug-like properties such as solubility and metabolic stability.

The bicyclic system of 8-Azabicyclo[3.2.1]oct-2-en-8-yl(3,5-dimethyl-4-isoxazolyl)methanone contributes to its rigidity, which can be advantageous in maintaining a stable conformation during binding to biological targets. This rigidity is complemented by the presence of a double bond within the bicyclic framework, which can introduce additional conformational flexibility while still preserving key pharmacophoric interactions. Such structural features are often critical in achieving high affinity and selectivity in drug design.

Recent computational studies have suggested that this compound may exhibit favorable binding profiles with enzymes and receptors involved in critical biological pathways. For instance, preliminary docking studies have indicated potential interactions with kinases and other enzymes implicated in cancer progression. These findings are particularly intriguing given the growing interest in targeting these pathways for therapeutic intervention.

Moreover, the synthesis of 8-Azabicyclo[3.2.1]oct-2-en-8-yl(3,5-dimethyl-4-isoxazolyl)methanone presents an interesting challenge for synthetic chemists due to its complex stereochemistry. The synthesis involves multiple steps, including ring formation and functional group modifications, each requiring careful optimization to ensure high yields and purity. Advances in synthetic methodologies have enabled more efficient access to such complex molecules, paving the way for rapid exploration of their pharmacological potential.

One of the most promising areas of investigation for this compound is its potential as an inhibitor of protein-protein interactions (PPIs). PPIs play crucial roles in numerous cellular processes, making them attractive targets for drug development. The unique structural features of 8-Azabicyclo[3.2.1]oct-2-en-8-yl(3,5-dimethyl-4-isoxazolyl)methanone suggest that it may be able to disrupt key PPIs involved in diseases such as cancer and inflammatory disorders.

Another exciting aspect of this compound is its potential for further derivatization to generate novel analogs with enhanced pharmacological properties. By modifying substituents on the bicyclic system or introducing additional functional groups, chemists can fine-tune the molecule's activity profile without sacrificing its core structural framework. This flexibility is crucial for developing lead compounds that can be optimized through structure-based drug design approaches.

In conclusion,8-Azabicyclo[3.2.1]oct-2-en-8-yl(3,5-dimethyl-4-isoxazolyl)methanone represents a significant advancement in medicinal chemistry with considerable potential for therapeutic applications. Its unique structural features and promising pharmacological properties make it an attractive candidate for further investigation in drug discovery efforts aimed at treating various diseases.